Cas no 896729-59-2 (Ethanone, 2-bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]-)

• Product Name: Ethanone, 2-bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]-
• CAS No: 896729-59-2
• MF: C₁₃H₉BrF₃NOS
• MW: 364.180871725082
• CID: 1943584
• PubChem ID: 86248695
• Update Time: 2025-04-21

Ethanone, 2-bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]-
• DTXSID201155488
• 2-Bromo-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-5-thiazolyl]ethanone
• 896729-59-2

• Inchi： 1S/C13H9BrF3NOS/c1-7-11(10(19)6-14)20-12(18-7)8-3-2-4-9(5-8)13(15,16)17/h2-5H,6H2,1H3
• InChI Key： CNPFTXCUXGENAM-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C)N=C(C2C=CC=C(C(F)(F)F)C=2)S1)=O

Computed Properties

• Exact Mass: 362.95403Da
• Monoisotopic Mass: 362.95403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.2Ų